Cas no 1396750-29-0 (2-(ethylsulfanyl)-N-4-(piperidin-1-yl)but-2-yn-1-ylbenzamide)

• Product Name: 2-(ethylsulfanyl)-N-4-(piperidin-1-yl)but-2-yn-1-ylbenzamide
• CAS No: 1396750-29-0
• MF: C₁₈H₂₄N₂OS
• MW: 316.460963249207
• CID: 6161328
• PubChem ID: 71792646
• Update Time: 2024-01-13

2-(ethylsulfanyl)-N-4-(piperidin-1-yl)but-2-yn-1-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-(ethylsulfanyl)-N-4-(piperidin-1-yl)but-2-yn-1-ylbenzamide
• 2-(ethylsulfanyl)-N-[4-(piperidin-1-yl)but-2-yn-1-yl]benzamide
• 2-ethylsulfanyl-N-(4-piperidin-1-ylbut-2-ynyl)benzamide
• F6244-1795
• 2-(ethylthio)-N-(4-(piperidin-1-yl)but-2-yn-1-yl)benzamide
• 1396750-29-0
• VU0540017-1
• AKOS024542740

• Inchi： 1S/C18H24N2OS/c1-2-22-17-11-5-4-10-16(17)18(21)19-12-6-9-15-20-13-7-3-8-14-20/h4-5,10-11H,2-3,7-8,12-15H2,1H3,(H,19,21)
• InChI Key： YUNICCMGCUAPSG-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC=CC=1C(NCC#CCN1CCCCC1)=O

Computed Properties

• Exact Mass: 316.16093457g/mol
• Monoisotopic Mass: 316.16093457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives